![molecular formula C15H14ClNO3 B3158999 Methyl 2-{4-[(6-chloro-3-pyridinyl)methoxy]phenyl}acetate CAS No. 860784-47-0](/img/structure/B3158999.png)
Methyl 2-{4-[(6-chloro-3-pyridinyl)methoxy]phenyl}acetate
Overview
Description
Methyl 2-{4-[(6-chloro-3-pyridinyl)methoxy]phenyl}acetate, also known as MCPMA, is an organic compound with a variety of applications in scientific research. It is a derivative of phenylacetic acid, and its chemical structure consists of a phenyl ring and a pyridine ring connected by a methylene bridge. MCPMA has been used in a range of research applications, including drug design, biochemistry, and physiology.
Scientific Research Applications
Synthesis and Crystal Structure Characterization
The compound has been a subject of research for its synthesis and crystal structure characterization. For example, a study by (Mao et al., 2015) focused on synthesizing a similar compound and investigating its molecular structure through various spectroscopic methods and X-ray crystallography. The study revealed complex molecular interactions forming a unique crystal packing structure.
Fungicidal Activity
Research has also been conducted on related compounds for their fungicidal activity. A study by (Liu et al., 2014) synthesized novel compounds containing a similar structure and tested their fungicidal activity against Rhizoctonia solani, finding moderate activity at certain dosages.
Metabolic Pathways and Herbicide Study
The compound's analogs have been studied in the context of herbicides and their metabolic pathways in human and rat liver microsomes. (Coleman et al., 2000) researched chloroacetamide herbicides and their metabolites, contributing to the understanding of their metabolic activation pathways which may lead to carcinogenic effects.
Mechanism of Action
Target of Action
The compound’s structure suggests it may interact with various enzymes and receptors within the body .
Mode of Action
Based on its structural similarity to other compounds, it may act through a suzuki–miyaura (sm) cross-coupling reaction . This reaction involves the coupling of two organic groups, one electrophilic and one nucleophilic, in the presence of a palladium catalyst .
Biochemical Pathways
The compound may be involved in various biochemical pathways due to its potential to undergo SM cross-coupling reactions . These reactions are widely used in organic chemistry for the formation of carbon-carbon bonds, which are fundamental in many biochemical pathways .
Result of Action
Its potential to form carbon-carbon bonds via sm cross-coupling reactions suggests it could influence the structure and function of various biomolecules .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of Methyl 2-{4-[(6-chloro-3-pyridinyl)methoxy]phenyl}acetate. For instance, the efficiency of SM cross-coupling reactions can be affected by the solvent used, the temperature, and the presence of a base .
properties
IUPAC Name |
methyl 2-[4-[(6-chloropyridin-3-yl)methoxy]phenyl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO3/c1-19-15(18)8-11-2-5-13(6-3-11)20-10-12-4-7-14(16)17-9-12/h2-7,9H,8,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OITOGBNTVCCBJO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CC=C(C=C1)OCC2=CN=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501207644 |
Source
|
| Record name | Methyl 4-[(6-chloro-3-pyridinyl)methoxy]benzeneacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501207644 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-{4-[(6-chloro-3-pyridinyl)methoxy]phenyl}acetate | |
CAS RN |
860784-47-0 |
Source
|
| Record name | Methyl 4-[(6-chloro-3-pyridinyl)methoxy]benzeneacetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=860784-47-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 4-[(6-chloro-3-pyridinyl)methoxy]benzeneacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501207644 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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